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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

An In-depth Technical Guide to the Health and Safety of Pigment Red 21

This technical guide provides a comprehensive overview of the health and safety information

for Pigment Red 21 (CAS No. 6410-26-0), intended for researchers, scientists, and drug

development professionals. The information is compiled from various safety data sheets and

technical sources.

Chemical and Physical Properties
Pigment Red 21 is a monoazo organic pigment known for its vibrant yellowish-red hue.[1] It is

synthetically produced and used widely in paints, coatings, printing inks, and textiles.[1][2][3] At

room temperature, it exists as a reddish, odorless powder.[2]

Table 1: Physical and Chemical Properties of Pigment Red 21
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Property Value References

CAS Number 6410-26-0 [1][4][5]

EC Number 229-096-4 [1][4][6]

C.I. Number 12300 [1][6]

Chemical Formula C₂₃H₁₆ClN₃O₂ [1][4][5]

Molecular Weight 401.84 g/mol / 401.85 g/mol [4][5][6]

Appearance Red powder [2][7]

Odor Odorless / Minimal odor [2][7]

pH Value 6.0 - 9.0 [7][8]

Density / Specific Gravity 1.50 - 1.74 g/cm³ [1][3][6]

Solubility Insoluble in water [2][7]

Oil Absorption 40 - 69 g/100g [1][3][6]

Heat Resistance 120°C - 150°C [1][3][6][8]

Light Fastness 6 - 7 (on a scale of 1-8) [3][8]

Toxicological Information
Detailed toxicological data for Pigment Red 21 is limited in publicly available literature. Most

safety data sheets report "no data available" for acute toxicity endpoints.[4] However, some

sources indicate potential health risks associated with prolonged exposure.

Table 2: Summary of Toxicological Data
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Endpoint Finding References

Acute Oral Toxicity No data available [4]

Acute Dermal Toxicity No data available [4]

Acute Inhalation Toxicity No data available [4]

Skin Corrosion/Irritation

Not expected to be an irritant

under normal conditions.

Prolonged contact may cause

sensitization in some

individuals.

[2][5]

Serious Eye Damage/Irritation

Contact with nuisance

particulate may cause eye

irritation.

[5]

Respiratory or Skin

Sensitization

Skin contact can cause

sensitization reactions in some

individuals.

[2]

Germ Cell Mutagenicity No data available [4]

Carcinogenicity

No conclusive evidence of

carcinogenic effects from IARC

or EPA. One chronic feeding

study observed no

carcinogenic effect.

[2][5]

Specific Target Organ Toxicity
Inhalation of dust may lead to

respiratory irritation.
[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Pigment Red 21 are not

available in the reviewed sources. The summary findings are based on statements in

secondary safety literature, which do not provide methodologies for the cited studies (e.g., the

chronic feeding study).[5]
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Hazard Identification and Classification
Pigment Red 21 is generally not classified as a hazardous substance according to GHS and

OSHA standards.[4][5][9] However, as a fine powder, it can pose a risk of dust explosion and

may cause mechanical irritation.

Primary Hazards:

Inhalation: Inhalation of dust may cause respiratory irritation.[2]

Skin Contact: Prolonged or repeated contact may cause skin sensitization in susceptible

individuals.[2]

Eye Contact: Direct contact may cause mechanical irritation.[5]

Physical Hazard: As with many organic powders, there is a risk of dust explosion if

dispersed in air in sufficient concentration and exposed to an ignition source.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in case of accidental exposure. The following

diagram outlines the decision-making process for first aid.
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action_ingest

Ingestion
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Move to fresh air.
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Do NOT induce vomiting.
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Click to download full resolution via product page

First Aid Decision Workflow for Pigment Red 21 Exposure.

Handling, Storage, and Spill Response
Proper handling and storage procedures are essential to minimize exposure risk and maintain

product integrity.

Safe Handling and Personal Protective Equipment (PPE)
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A systematic approach to safe handling involves engineering controls, administrative controls,

and personal protective equipment.

Legend

Task: Handling Pigment Red 21 Powder

control_ventilation

Step 1: Engineering Controls

control ppe practice

control_dust

Ensure adequate ventilation
(e.g., local exhaust, fume hood)

ppe_eye

Step 2: Personal Protective Equipment

ppe_hand

Wear tightly fitting safety goggles

ppe_resp

Wear chemical impermeable gloves

practice_avoid

Wear suitable filter dust mask

practice_hygiene

Step 3: Safe Work Practices

practice_storage

Avoid contact with skin, eyes, and clothing.
Avoid dust formation.

Task Engineering Control PPE Work Practice
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Workflow for Safe Handling of Pigment Red 21.

Engineering Controls: Handle in a well-ventilated place, such as under local exhaust

ventilation, to keep airborne levels low.[4][10]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile

rubber).[4][5]

Respiratory Protection: If dust is generated, wear a suitable dust mask or respirator.[5]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Do not eat, drink, or smoke when using this product. Wash hands before breaks and at the

end of the workday.[11]

Storage
Store containers tightly closed in a dry, cool, and well-ventilated place.[2][4] Keep away from

foodstuffs, beverages, and incompatible materials such as strong oxidizing agents.[2][11]

Spill Response
In the event of a spill, a clear and systematic response is necessary to ensure safety and

prevent environmental contamination.
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Step 1

Step 2 Step 3

Step 4

Spill Detected

step1

Isolate & Secure

step2

Evacuate unnecessary personnel.
Remove all sources of ignition.

step3

step4Wear appropriate PPE
(respirator, gloves, goggles)

Prevent further leakage.
Avoid generating dust.

Clean up with wetting or absorbent material.
Use spark-proof tools.

Click to download full resolution via product page

Systematic Workflow for Spill Response.

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid

breathing dust and contact with skin or eyes. Wear appropriate PPE.[4]

Environmental Precautions: Prevent further spillage if safe to do so. Do not let the product

enter drains or waterways.[4]

Cleanup Methods: Collect spillage. Sweep up or vacuum material, avoiding dust generation,

and place it in a suitable, closed container for disposal.[4][10] Use spark-proof tools and
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explosion-proof equipment.[4]

Fire and Explosion Hazards
Table 3: Fire and Explosion Data

Parameter Information References

Flammability Non-flammable solid. [5]

Explosion Hazard
Risk of dust explosion. Lower

explosion limit: 70 g/m³.
[5][7]

Suitable Extinguishing Media

Dry chemical, carbon dioxide

(CO₂), alcohol-resistant foam,

water mist.

[4][10]

Unsuitable Extinguishing

Media
No restrictions noted. [5]

Hazardous Combustion

Products

Oxides of carbon (CO, CO₂),

nitrogen oxides (NOx),

hydrogen chloride.

[11][12]

Firefighting Instructions

Wear self-contained breathing

apparatus (SCBA) and full

protective clothing.

[4][10]

Conclusion
Pigment Red 21 is an organic pigment with low acute toxicity and is not classified as a

hazardous substance under normal conditions of use. The primary risks are associated with the

inhalation of dust, which can cause respiratory irritation, and the potential for skin sensitization

with prolonged contact. Standard industrial hygiene practices, including the use of engineering

controls and appropriate personal protective equipment, are sufficient to ensure safe handling.

While detailed, publicly available toxicological studies are lacking, the existing safety data

indicates a manageable hazard profile for research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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